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Compound of Interest

Methyl N-Boc-3-Oxopiperidine-4-
Compound Name:
carboxylate

Cat. No. B057499

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of
Methyl N-Boc-3-Oxopiperidine-4-carboxylate, ensuring compliance with safety regulations
and promoting a secure work environment.

Chemical and Physical Properties

A summary of the key properties of Methyl N-Boc-3-Oxopiperidine-4-carboxylate is provided
below. Understanding these characteristics is essential for safe handling and disposal.
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Property Value

CAS Number 220223-46-1
Molecular Formula C12H19NO5
Appearance No data available
Melting Point No data available
Boiling Point No data available
Solubility No data available

Not classified as hazardous. However, good
Hazards industrial hygiene and safety practices should

always be followed.

Procedural Protocols for Safe Handling and
Disposal

Adherence to the following protocols is mandatory to ensure the safety of laboratory personnel
and the protection of the environment.

Personal Protective Equipment (PPE):

Before handling the compound, all personnel must be equipped with the appropriate PPE:
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.

« Skin Protection: Use chemically resistant gloves and a lab coat.

o Respiratory Protection: Under normal use and with adequate ventilation, respiratory
protection is not typically required. If dust is generated, a particle filter respirator may be
necessary.

Handling and Storage:

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling.
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o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated area.

Disposal Procedure:

The primary and mandated method for the disposal of Methyl N-Boc-3-Oxopiperidine-4-
carboxylate is through a licensed and approved waste disposal company.[1]

Step-by-Step Disposal Guidance:

o Consult a Professional: Contact your institution's Environmental Health and Safety (EHS)
department or a certified chemical waste disposal contractor to arrange for pickup and
disposal.

o Proper Labeling: Ensure the waste container is clearly and accurately labeled with the
chemical name: "Methyl N-Boc-3-Oxopiperidine-4-carboxylate" and the CAS number
"220223-46-1".

e Secure Containment: The chemical waste should be stored in a compatible, sealed, and
leak-proof container.

e Segregation: Do not mix with other waste streams unless explicitly approved by your EHS
department or waste disposal contractor.

o Documentation: Maintain a record of the amount of waste generated and the date of
disposal.

Spill and Leak Procedures:

In the event of a spill:

o Small Spills: Carefully sweep up the solid material and place it into a suitable, labeled
container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and collect the material into a suitable container for disposal. Prevent the
material from entering drains or waterways.
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Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Methyl N-Boc-3-Oxopiperidine-4-carboxylate.

Click to download full resolution via product page

Caption: Disposal workflow for Methyl N-Boc-3-Oxopiperidine-4-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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